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Compound of Interest

Compound Name: CHMFL-PI4K-127
Cat. No.: B10821518
Get Quote
\ J

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling CHMFL-PI4K-127. The following procedures are
based on best practices for handling potent, novel kinase inhibitors in a laboratory setting.

CHMFL-PI4K-127 is a potent and highly selective inhibitor of Plasmodium falciparum P14K
(PfP14K) kinase.[1] Due to its high potency and the limited availability of specific toxicology
data, it is imperative to handle this compound with a high degree of caution to minimize
exposure.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to prevent skin and eye contact,
inhalation, and ingestion. The following table summarizes the required PPE for handling
CHMFL-PI4K-127.
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PPE Category Item Specification Rationale
) Chemical-resistant Prevents skin contact
Hand Protection Gloves o ]
(e.g., Nitrile) with the compound.
Protects skin and
) Full-coverage, )
Body Protection Lab Coat personal clothing from

buttoned

contamination.

Eye Protection

Safety Glasses with
Side Shields or
Goggles

ANSI 787.1 certified

Prevents eye
exposure from
splashes or airborne

particles.

Respiratory Protection

Fume Hood

Certified and properly

functioning

Minimizes inhalation
of the compound,
especially when
handling the solid
form or preparing

solutions.

Experimental Protocols

Safe Handling and Storage Protocol

This protocol outlines the step-by-step procedure for safely handling CHMFL-PI4K-127 from

receipt to disposal.

¢ Receiving and Unpacking:

o Upon receipt, visually inspect the package for any signs of damage or leakage.

o Wear appropriate PPE (lab coat, gloves, safety glasses) before opening the package in a
designated area, preferably within a fume hood.

o Verify the compound's identity and quantity against the shipping documents.

e Storage:
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Store CHMFL-PI4K-127 in a tightly sealed container in a cool, dry, and well-ventilated
area.

Keep it away from incompatible materials such as strong oxidizing agents.

The recommended storage temperature should be confirmed with the supplier's Certificate
of Analysis.

o Preparation of Stock Solutions:

[e]

[e]

o

[¢]

All weighing and solution preparation must be conducted inside a certified chemical fume
hood to prevent inhalation of the powdered compound.

Use a dedicated set of spatulas and weighing paper.
Clean all equipment thoroughly after use.

CHMFL-P14K-127 is soluble in DMSO and EtOH. Prepare solutions in a fume hood.

e Handling of Solutions:

o

[e]

o

[e]

Always wear appropriate PPE when handling solutions containing CHMFL-PI4K-127.
Use mechanical pipetting aids; never pipette by mouth.

Minimize the creation of aerosols and splashes.

In Case of a Spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection if the spill is large or involves a
volatile solvent.

For solid spills, carefully sweep up the material and place it in a sealed container for
disposal. Avoid creating dust.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a
sealed container for disposal.
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o Decontaminate the spill area with a suitable solvent (e.g., ethanol) and then soap and
water.

Disposal Plan
All waste contaminated with CHMFL-PI4K-127 must be treated as hazardous chemical waste.
e Solid Waste:
o Includes contaminated gloves, weighing paper, pipette tips, and empty vials.
o Collect in a dedicated, clearly labeled, and sealed hazardous waste container.
e Liquid Waste:
o Includes unused solutions and contaminated solvents.
o Collect in a dedicated, clearly labeled, and sealed hazardous waste container.
o Do not mix with other chemical waste streams unless compatibility has been confirmed.
e Disposal:

o Arrange for disposal through your institution's environmental health and safety (EHS)
office.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Signaling Pathway and Workflow Diagrams
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Safe Handling and Disposal Workflow for CHMFL-PI4K-127
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Caption: Workflow for safe handling and disposal of CHMFL-PI4K-127.
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This comprehensive guide is intended to promote a culture of safety in the laboratory. Always
consult your institution's specific safety protocols and the manufacturer's Safety Data Sheet
(SDS) for the most accurate and up-to-date information. In the absence of a specific SDS,
treating novel compounds with the highest level of precaution is the most prudent course of
action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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